N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N-[3-(4-morpholinyl)propyl]amine

• Molecular Formula: C16H24N2O3
• Molecular Weight: 292.37 g/mol
• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-3-morpholin-4-ylpropan-1-amine
• InChI: InChI=1S/C16H24N2O3/c1(5-18-6-8-19-9-7-18)4-17-13-14-2-3-15-16(12-14)21-11-10-20-15/h2-3,12,17H,1,4-11,13H2
• InChI Key: AOOWVNWNSSDGJQ-UHFFFAOYSA-N
• SMILES: C1COCCN1CCCNCC2=CC3=C(C=C2)OCCO3

Description

N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N-[3-(4-morpholinyl)propyl]amine, also known as BRL-15572, is a selective and potent antagonist of the dopamine D3 receptor. It was first synthesized in 2000 by researchers at GlaxoSmithKline and has since been studied extensively for its potential therapeutic applications.

Mechanism of Action

N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N-[3-(4-morpholinyl)propyl]amine acts as a competitive antagonist at the dopamine D3 receptor, blocking the binding of dopamine to this receptor. This leads to a decrease in dopamine signaling in the brain, which is thought to be responsible for its therapeutic effects in drug addiction and other psychiatric disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including a decrease in dopamine release in the brain, a decrease in drug-seeking behavior, and a decrease in the rewarding effects of drugs of abuse. It has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N-[3-(4-morpholinyl)propyl]amine in lab experiments is its selectivity for the dopamine D3 receptor, which allows for more specific targeting of this receptor in studies of drug addiction and other psychiatric disorders. However, one limitation is that it may not be effective in all individuals, as genetic variations in the dopamine receptor may affect its efficacy.

Future Directions

There are a number of potential future directions for research on N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N-[3-(4-morpholinyl)propyl]amine, including its use in combination with other drugs for the treatment of drug addiction and other psychiatric disorders. It may also be useful in studying the role of the dopamine D3 receptor in other physiological processes, such as reward processing and motivation. Additionally, further research is needed to determine the long-term effects of this compound and its potential for abuse or addiction.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N-[3-(4-morpholinyl)propyl]amine involves several steps, including the reaction of 1,2-dihydroxybenzene with 3-chloropropanol to form the intermediate 2,3-dihydro-1,4-benzodioxin-6-ylmethanol. This intermediate is then reacted with 3-(4-morpholinyl)propylamine to form the final product, this compound.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N-[3-(4-morpholinyl)propyl]amine has been studied extensively for its potential therapeutic applications, particularly in the treatment of drug addiction and other psychiatric disorders. It has been shown to selectively block the dopamine D3 receptor, which is thought to play a role in drug-seeking behavior and addiction.